N-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxyacetamide

• Molecular Formula: C10H9FN2O3
• Molecular Weight: 224.19 g/mol
• IUPAC Name: N-(5-fluoro-2-oxo-1,3-dihydroindol-6-yl)-2-hydroxyacetamide
• InChI: InChI=1S/C10H9FN2O3/c11-6-1-5-2-9(15)12-7(5)3-8(6)13-10(16)4-14/h1,3,14H,2,4H2,(H,12,15)(H,13,16)
• InChI Key: ODJZIOGSVANKOZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=C(C=C2NC1=O)NC(=O)CO)F

Description

N-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxyacetamide is a useful research compound. Its molecular formula is C10H9FN2O3 and its molecular weight is 224.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic acid (5-fluoro-2-oxo-2,3-dihydro-1H-indol-6-ylcarbamoyl)-methyl ester 9e (58 mg, 0.22 mmol) was dissolved in 1 mL of methanol under stirring at room temperature, and 1 mL of water and sodium hydroxide (15 mg, 0.375 mmol) were then added to the solution. Upon completion of the addition, the reaction mixture was stirred for another 1 hour. The reaction was completed until TLC showed the disappearance of starting materials. The above mixture was filtered, the filter cake was washed with water thrice and dried to give the title compound N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-6-yl)-2-hydroxy-acetamide 9f (46 mg, yield 93.8%) as a gray solid.